Cas no 1216877-37-0 (3-(4-Methoxy-benzenesulfonyl)-4,6-dimethyl-1H-pyridin-2-one)

• Product Name: 3-(4-Methoxy-benzenesulfonyl)-4,6-dimethyl-1H-pyridin-2-one
• CAS No: 1216877-37-0
• MF: C₁₄H₁₅NO₄S
• MW: 293.33820271492
• CID: 5187044
• Update Time: 2025-06-15

3-(4-Methoxy-benzenesulfonyl)-4,6-dimethyl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-((4-Methoxyphenyl)sulfonyl)-4,6-dimethylpyridin-2(1H)-one
• HMS3483G02
• 3-(4-Methoxy-benzenesulfonyl)-4,6-dimethyl-1H-pyridin-2-one
• 2(1H)-Pyridinone, 3-[(4-methoxyphenyl)sulfonyl]-4,6-dimethyl-

• Inchi： 1S/C14H15NO4S/c1-9-8-10(2)15-14(16)13(9)20(17,18)12-6-4-11(19-3)5-7-12/h4-8H,1-3H3,(H,15,16)
• InChI Key： HPCKGHGCHPUOAY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1C(NC(C)=CC=1C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 561
• XLogP3: 1.5
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-Methoxy-benzenesulfonyl)-4,6-dimethyl-1H-pyridin-2-one

Introduction to 3-(4-Methoxy-benzenesulfonyl)-4,6-dimethyl-1H-pyridin-2-one (CAS No. 1216877-37-0)

3-(4-Methoxy-benzenesulfonyl)-4,6-dimethyl-1H-pyridin-2-one, with the CAS number 1216877-37-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridinones, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a pyridinone core functionalized with a 4-methoxy-benzenesulfonyl group and two methyl substituents, making it a unique and promising candidate for various medicinal uses.

The chemical structure of 3-(4-Methoxy-benzenesulfonyl)-4,6-dimethyl-1H-pyridin-2-one can be represented as follows:

The synthesis of this compound typically involves a multi-step process, including the formation of the pyridinone core and subsequent functionalization with the 4-methoxy-benzenesulfonyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic and industrial research.

In terms of its biological activity, 3-(4-Methoxy-benzenesulfonyl)-4,6-dimethyl-1H-pyridin-2-one has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in several inflammatory diseases. This property makes it a potential candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Additionally, research has explored the anti-cancer properties of 3-(4-Methoxy-benzenesulfonyl)-4,6-dimethyl-1H-pyridin-2-one. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been found to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

Beyond its anti-inflammatory and anti-cancer activities, 3-(4-Methoxy-benzenesulfonyl)-4,6-dimethyl-1H-pyridin-2-one has also been investigated for its neuroprotective effects. Preclinical studies have indicated that it can protect neurons from oxidative stress and prevent neurodegeneration in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve the compound's ability to scavenge free radicals and reduce oxidative damage.

The pharmacokinetic properties of 3-(4-Methoxy-benzenesulfonyl)-4,6-dimethyl-1H-pyridin-2-one have also been studied to assess its suitability for therapeutic use. Initial findings suggest that it has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for oral administration. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

In conclusion, 3-(4-Methoxy-benzenesulfonyl)-4,6-dimethyl-1H-pyridin-2-one (CAS No. 1216877-37-0) is a multifaceted compound with significant potential in various therapeutic areas. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it an exciting subject for ongoing research. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, this compound may pave the way for new treatments for a range of diseases.